Cas no 675166-30-0 ((5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 675166-30-0
• MF: C₁₄H₁₅BrN₂O₃S
• MW: 371.249501466751
• CID: 6295074
• PubChem ID: 5506526
• Update Time: 2025-11-01

(5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one
• (Z)-5-(5-bromo-2,4-dimethoxybenzylidene)-3-ethyl-2-thioxoimidazolidin-4-one
• AKOS000405711
• (5Z)-5-(5-bromo-2,4-dimethoxybenzylidene)-3-ethyl-2-thioxoimidazolidin-4-one
• F0920-4465
• 675166-30-0
• (5Z)-5-[(5-bromo-2,4-dimethoxyphenyl)methylidene]-3-ethyl-2-sulfanylideneimidazolidin-4-one

• Inchi： 1S/C14H15BrN2O3S/c1-4-17-13(18)10(16-14(17)21)6-8-5-9(15)12(20-3)7-11(8)19-2/h5-7H,4H2,1-3H3,(H,16,21)/b10-6-
• InChI Key： AKRDGQUAPXDRIO-POHAHGRESA-N
• SMILES： BrC1C(=CC(=C(C=1)/C=C1/C(N(C(N/1)=S)CC)=O)OC)OC

Computed Properties

• Exact Mass: 369.99868g/mol
• Monoisotopic Mass: 369.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one

Introduction to (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one (CAS No. 675166-30-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one, with the CAS number 675166-30-0, has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to the imidazolidinone class, a heterocyclic structure known for its versatility in medicinal chemistry.

The molecular framework of (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a bromo substituent at the 5-position of the phenyl ring enhances its interaction with biological targets, while the dimethoxy groups at positions 2 and 4 provide additional electronic modulation. The imidazolidinone core is flanked by an ethyl group and a methylidene bridge, which further influences its pharmacokinetic properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in inflammatory and metabolic diseases. The structural motif of (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one suggests potential activity as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. Preliminary studies have indicated that this compound exhibits promising anti-inflammatory properties by modulating the activity of these enzymes.

The synthesis of (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors, followed by functional group transformations such as bromination and methoxylation. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to achieve the desired molecular architecture.

The pharmacological evaluation of (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in mammalian cell lines. Additionally, the compound has shown efficacy in reducing oxidative stress by scavenging reactive oxygen species (ROS). These effects make it a candidate for further investigation in the treatment of chronic inflammatory diseases.

The potential therapeutic applications of (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one extend beyond anti-inflammatory effects. Its structural similarity to known bioactive molecules suggests that it may also interact with other biological targets involved in neurodegenerative diseases and cancer. For instance, studies have shown that imidazolidinone derivatives can modulate the activity of kinases and proteases implicated in tumor growth and progression. Further research is warranted to explore these possibilities.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological systems at a molecular level. Computational methods such as molecular docking and quantum mechanical calculations are increasingly used to predict binding affinities and mechanisms of action. In the case of (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl-2-sulfanylideneimidazolidin-4-one, these techniques have been instrumental in identifying key residues on target proteins that mediate its effects. This information is crucial for optimizing lead compounds into viable drug candidates.

The safety profile of any potential drug candidate must be thoroughly evaluated before clinical translation. Toxicological studies are conducted to assess acute and chronic toxicity, as well as potential side effects. Preliminary data on (5Z)-5-(5-bromo-2,4-dimethoxyphenyl)methylidene-3-ethyl - 2-sulfanylideneimidazolidin - 4-one suggest that it exhibits low toxicity at therapeutic doses, although further studies are needed to confirm this finding across different animal models.

The future direction of research on (5Z)- 5-( 5 - bromo - 2 , 4 - dimethoxyphenyl ) - methylidene - 3 - ethyl - 2 - sulfanylideneimidazolidin - 4 - one includes exploring its efficacy in vivo through preclinical animal models. This will provide valuable insights into its pharmacokinetic behavior and therapeutic potential in vivo conditions. Additionally, efforts are underway to optimize synthetic routes for large-scale production while maintaining high purity standards.

In conclusion,
the compound< strong>(

CAS NO
.
.
.
.
.
.
.
.
.
.CAS NO
.67516630
.no
(CAS NO
67516630)CAS NO
67516630)CAS NO
67516630)CAS NO
67516630)CAS NO
67516630)CAS NO
67516630)CAS NO
67516630)CAS NO
67516630)CAS NO
7667666676676676676676676676676676676676676676676676676670) is a structurally complex molecule with significant potential for further exploration in pharmaceutical research.
................